Cas no 2580097-89-6 ({5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride)

• Product Name: {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride
• CAS No: 2580097-89-6
• MF: C₅H₁₂Cl₂N₄O
• MW: 215.080978393555
• MDL: MFCD33020486
• CID: 5656876
• PubChem ID: 155858828
• Update Time: 2025-08-05

{5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {5-[(1R)-1-aminoethyl]-4H-1,2,4-triazol-3-yl}metha nol dihydrochloride
• {5-[(1r)-1-aminoethyl]-4h-1,2,4-triazol-3-yl}methanol dihydrochloride
• EN300-27717841
• [3-[(1R)-1-Aminoethyl]-1H-1,2,4-triazol-5-yl]methanol;dihydrochloride
• 2580097-89-6
• {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride

• MDL： MFCD33020486
• Inchi： 1S/C5H10N4O.2ClH/c1-3(6)5-7-4(2-10)8-9-5;;/h3,10H,2,6H2,1H3,(H,7,8,9);2*1H/t3-;;/m1../s1
• InChI Key： GNVSRQSYDIYXKN-HWYNEVGZSA-N
• SMILES： Cl.Cl.OCC1NN=C([C@@H](C)N)N=1

Computed Properties

• Exact Mass: 214.0388164g/mol
• Monoisotopic Mass: 214.0388164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Additional information on {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride

Introduction to {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride (CAS No. 2580097-89-6)

{5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2580097-89-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a chiral center at the 1R position and the triazole ring moiety makes it a promising candidate for further exploration in synthetic and biological studies.

The molecular structure of {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride consists of a hydroxymethyl group attached to a triazole ring, which is further substituted with a 1-aminoethyl chain. This configuration imparts unique chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents. The dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in the development of new compounds with triazole moieties due to their broad spectrum of biological activities. Triazoles are known for their antimicrobial, antifungal, and anti-inflammatory properties, making them attractive for pharmaceutical applications. The incorporation of a 1-aminoethyl group into the triazole framework introduces additional functional sites that can be modified to enhance specific biological activities. This flexibility has led to the exploration of {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride as a potential lead compound in drug discovery efforts.

One of the most compelling aspects of {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride is its potential role in modulating enzyme activity. The compound's structure allows it to interact with various enzymatic targets, making it a candidate for developing inhibitors or activators. For instance, studies have shown that triazole derivatives can inhibit certain kinases and phosphodiesterases, which are implicated in various diseases such as cancer and inflammatory disorders. The chiral center at the 1R position adds an additional layer of complexity, enabling the synthesis of enantiomerically pure compounds that can exhibit enhanced selectivity and reduced side effects.

Recent research has also highlighted the importance of {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride in the development of novel antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new compounds with potent antimicrobial properties. The triazole ring in this compound has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing for the design of compounds with tailored antimicrobial activity. These findings make {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride a promising candidate for future antimicrobial drug development.

The synthesis of {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the triazole ring through cycloaddition reactions and subsequent substitution with the 1-aminoethyl group. The final step involves salt formation with hydrochloric acid to enhance solubility. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity at the chiral center. These synthetic strategies are crucial for obtaining compounds that exhibit desired biological activities without unwanted side effects.

In conclusion, {5-(1R)-1-aminoethyl-4H-1,2,4-triazol-3-yl}methanol dihydrochloride is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with broad biological activities. Ongoing research continues to explore its applications in modulating enzyme activity and developing antimicrobial agents. As our understanding of its properties and reactivity evolves，this compound is poised to play a crucial role in future advancements in medicinal chemistry.